Cas no 483-14-7 (Rotundine)

Rotundine is an antagonist of dopamine D1, D2 and D3 receptors with IC50 values of 166 nm, 1.4 μ M and 3.3 μ M. Rottroine is also an antagonist of 5-HT1A, with an IC50 value of 370 nm

Rotundine structure

Product Name:Rotundine

CAS No:483-14-7

Molecular Formula:C₂₁H₂₅NO₄

Molecular Weight:355.4275

MDL:MFCD03265591

CID:329779

PubChem ID:253661327

Rotundine Properties

Names and Identifiers

- 6H-Dibenzo[a,g]quinolizine,5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-, (13aS)-
- Rotundine
- L-Tetrahydropalmatine
- ROTUNDINE (RG)
- Rotundine, L-Tetrahydropalmate
- Tetrahydropalmatine
- TETRAHYDROPALMATINE, L-(RG)
- (-)-Tetrahydropalmatine
- TETRAHYDROPALMATINE, L-(P)
- (13aS)-2,3,9,10-Tetramethoxy-5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine
- (-)-S-Tetrahydropalmatine
- (S)-Tetrahydropalmatine
- Gindarine
- Hyndarine
- Caseanine
- (-)-Corydalis
- (S)-(-)-tetrahydropalmatine
- corydalis B
- 3X69CO5I79
- (-)-Corydalis B
- CHEBI:16563
- BDBM50424077
- (-)-2,3,9,10-Tetramethoxyberbine
- 6H-dibenzo[a,g]quinolizine, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-, (13aS)-
- (S)-2,3,9,10-tetramethoxy-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]isoquinoline
- Tetrahydropalmatine, dl-
- 13a-alpha-Berbine, 2,3,9,10-tetramethoxy-
- ROTUNDINUM
- SCHEMBL230850
- Hyndarin
- AEQDJSLRWYMAQI-KRWDZBQOSA-N
- (-)-Tetrahydropalmatine;L-Tetrahydropalmatine
- CHEMBL487182
- AS-82762
- Tetrahydropalmatine, l-
- (S)-5,8,13,13a-Tetrahydro-2,3,9,10-tetramethoxy-6H-dibenzo(a,g)quinolizine
- 6H-Dibenzo(a,g)quinolizine, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-, (S)-
- HMS3884J17
- C02890
- s2437
- CCG-268100
- DB12093
- T3311
- AKOS000277105
- TETRAHYDROPALMATINE L-FORM [MI]
- Q-100022
- 5,8,13,13a(S)-Tetrahydro-2,3,9,10-tetramethoxy-6H-dibenzo[a,g]quinolizine
- levo-tetrahydropalmatine
- NSC36363
- TETRAHYDROPALMATINE [WHO-DD]
- Tetrahydropalmatine, (-)-
- AC-16039
- 483-14-7
- UNII-3X69CO5I79
- A913918
- 2-(2,3-Dimethoxy-benzyl)-1-ethyl-6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline
- 5,8,13,13A-TETRAHYDRO-(S)-2,3,9,10-TETRAMETHOXY-6H-DIBENZO(A,G)QUINOLIZINE
- AC-8007
- Tetrahydropalmatine l-form
- 2,3,9,10-tetramethoxy-13aalpha-berbine
- (-)-rotundine
- 5,8,13,13a-Tetrahydro-2,3,9,10-tetramethoxy-6H-dibenzo(a,g)quinolizine
- HMS3656M19
- Q7706555
- (13aS)-2,3,9,10-tetramethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinoline
- NCGC00346591-01
- AS-17459
- NS00071603
- HY-N0096
- (-)-Tetrahydropalmatine, >=98% (HPLC)
- Berbine, 2,3,9,10-tetramethoxy-
- Q-100371
- (13aS)-2,3,9,10-tetramethoxy-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinoline
- DTXSID701020650
- CS-8092
- SW219613-1
- InChI=1/C21H25NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-/m0/s
- 2,3,9,10-tetramethoxyberbine
- (S)-2,3,9,10-Tetramethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[3,2-a]isoquinoline
- DA-67292
- BRD-K35719256-001-02-6
- +Expand
- MDL： MFCD03265591
- InChIKey： AEQDJSLRWYMAQI-KRWDZBQOSA-N
- Inchi： 1S/C21H25NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-/m0/s1
- SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C2=C1C([H])([H])N1C([H])([H])C([H])([H])C3=C([H])C(=C(C([H])=C3[C@]1([H])C2([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 355.178358g/mol
Surface Charge: 0
XLogP3: 3.2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 355.178358g/mol
Monoisotopic Mass: 355.178358g/mol
Topological Polar Surface Area: 40.2Å²
Heavy Atom Count: 26
Complexity: 475
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.31440
PSA: 40.16000
Boiling Point: 482.9 °C at 760 mmHg
Melting Point: 140.0 to 144.0 deg-C
Flash Point: 138.7 °C
Color/Form: Powder
λmax: 280(lit.)
Specific Rotation: -276° (c=0.8, EtOH)
Density: 1.23

Rotundine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DES8-100mg	rotundine	483-14-7	98%	100mg	$7.00	2024-05-01
abcr	AB349153-250 mg	L-Tetrahydropalmatine, 95%; .	483-14-7	95%	250 mg	€84.00	2023-07-19
ChemScence	CS-8092-50mg	Rotundine	483-14-7	99.39%	50mg	$66.0	2022-04-27
ChromaDex Standards	ASB-00020173-025-25mg	TETRAHYDROPALMATINE, L	483-14-7	99.7%	25mg	$133.00
Crysdot LLC	CD32003011-50mg	Rotundine	483-14-7	98%	50mg	$34	2024-07-18
eNovation Chemicals LLC	D480338-50mg	6H-Dibenzo[a,g]quinolizine, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-, (13aS)-	483-14-7	98%	50mg	$294	2022-10-13
Fluorochem	215248-250mg	L-Tetrahydropalmatine	483-14-7	95%	250mg	￡18.00	2022-03-01
Key Organics Ltd	AS-17459-1MG	L-Tetrahydropalmatine	483-14-7	>97%	1mg	£36.00	2023-09-07
LKT Labs	T1676-100 mg	L-Tetrahydropalmatine	483-14-7	≥98%	100MG	$75.00	2023-07-11
MedChemExpress	HY-N0096-10mM*1mLinDMSO	Rotundine	483-14-7	99.39%	10mM*1mLinDMSO	￥550	2022-05-18

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NAN JING PU YI Biotechnology Co., Ltd.

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Rotundine Related Literature

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Yi Tao,Yanhui Jiang,Weidong Li,Baochang Cai RSC Adv. 2016 6 98476
2. Applying target data screening followed by characteristic fragment filtering for the comprehensive screening and identification of alkaloids in Corydalis yanhusuo?W. T. Wang by UPLC-Q-TOF/MSE

Meiling Wang,Yuehong Liu,Shuang Fu,Qingqing Zhang,Qing Wang,Xiaoyan Gao RSC Adv. 2017 7 53545
3. Biosynthesis of plant-specific alkaloids tetrahydroprotoberberines in engineered Escherichia coli

Wanli Zhao,Manyu Liu,Chen Shen,Kemeng Liu,Hanqing Liu,Chenhui Ou,Wenling Dai,Xiufeng Liu,Jihua Liu Green Chem. 2021 23 5944
4. The systematic characterization of multiple components and metabolic profiling of bioactive constituents in Yaobitong capsule by UHPLC/Q-TOF-MS/MS

Shuru Bai,Xianhui Li,Zhenzhong Wang,Wei Xiao,Longshan Zhao Anal. Methods 2021 13 5589
5. The simultaneous determination of berberine, palmatine, coptisine, epiberberine and jatrorrhizine in rat plasma by LC-MS/MS and a pharmacokinetic comparison after the oral administration of Rhizoma coptidis and Jiao-Tai-Wan extract

Guanghui Liu,Wei He,Hao Cai,Xiuman Sun,Waner Hou,Manna Lin,Zhiyong Xie,Qiongfeng Liao Anal. Methods 2014 6 2998
6. Determination of newly synthesized lipoic acid–fasudil dimer in rat plasma by LC-MS/MS and its application to pharmacokinetics study

Waner Hou,Guanghui Liu,Xiuman Sun,Zhiyong Xie,Rongbiao Pi,Wei He,Manna Lin,Qiongfeng Liao Anal. Methods 2014 6 8675
7. A new integrated method of magnetic separation of isoquinoline alkaloids from Coptis chinensis based on their magnetized derivatives and key physical properties

Lirong Nie,Xueting Feng,Hang Song,Zicheng Li,Shun Yao New J. Chem. 2020 44 7105
8. Recent advances in the biosynthesis strategies of nitrogen heterocyclic natural products

Bo Gao,Bo Yang,Xudong Feng,Chun Li Nat. Prod. Rep. 2022 39 139
9. Biologically active isoquinoline alkaloids with drug-like properties from the genus Corydalis

M. Iranshahy,R. J. Quinn,M. Iranshahi RSC Adv. 2014 4 15900
10. A new integrated method of magnetic separation of isoquinoline alkaloids from Coptis chinensis based on their magnetized derivatives and key physical properties

Lirong Nie,Xueting Feng,Hang Song,Zicheng Li,Shun Yao New J. Chem. 2020 44 7105
11. Biologically active isoquinoline alkaloids with drug-like properties from the genus Corydalis

M. Iranshahy,R. J. Quinn,M. Iranshahi RSC Adv. 2014 4 15900
12. A new integrated method of magnetic separation of isoquinoline alkaloids from Coptis chinensis based on their magnetized derivatives and key physical properties

Lirong Nie,Xueting Feng,Hang Song,Zicheng Li,Shun Yao New J. Chem. 2020 44 7105
13. A new integrated method of magnetic separation of isoquinoline alkaloids from Coptis chinensis based on their magnetized derivatives and key physical properties

Lirong Nie,Xueting Feng,Hang Song,Zicheng Li,Shun Yao New J. Chem. 2020 44 7105

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